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Compound of Interest

Compound Name: Methyl cis-10-heptadecenoate

Cat. No.: B150077 Get Quote

Essential Safety and Handling Guide for Methyl cis-
10-heptadecenoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Methyl cis-10-heptadecenoate (CAS No. 75190-82-8). The following procedures are

designed to ensure the safe handling, storage, and disposal of this chemical in a laboratory

setting.

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) suggest that Methyl cis-10-heptadecenoate is not

classified as a hazardous substance, it is best practice in a research environment to handle all

chemicals with a high degree of caution.[1] The following PPE is recommended to minimize

exposure and ensure personal safety.
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PPE Category Recommended Equipment Justification

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[2][3] A face shield

may be required in situations

with a risk of splashing.[2]

Protects against accidental

splashes and contact with the

eyes.

Hand Protection

Chemically impermeable

gloves.[4] Although specific

material tests for Methyl cis-

10-heptadecenoate are not

always available, nitrile or latex

gloves are generally suitable

for incidental contact.

Prevents direct skin contact

with the chemical.

Body Protection

A standard laboratory coat.[5]

For larger quantities or

procedures with a higher risk

of spillage, chemically resistant

aprons or coveralls should be

considered. Protective boots

may also be necessary in

some situations.[2]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation.[1] If

aerosols or dusts are

generated, a dust respirator

should be used.[2] A NIOSH-

approved respirator may be

necessary in emergency

situations.[6]

Ensures that vapors, aerosols,

or dusts are not inhaled,

particularly in poorly ventilated

areas or during spill clean-up.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Methyl cis-10-heptadecenoate is crucial for laboratory

safety.
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1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the label correctly identifies the contents as Methyl cis-10-heptadecenoate and

includes hazard information.

Wear appropriate PPE (lab coat, gloves, and eye protection) during inspection.

2. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7]

The recommended storage temperature is -20°C.

Keep away from incompatible materials such as strong oxidizing agents.[5]

Store apart from foodstuffs.[7]

3. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[4][5]

Avoid contact with skin, eyes, and clothing.[2][5]

Do not breathe in fumes, vapors, or mists.[4][5]

Wash hands thoroughly after handling the chemical.[5]

Use non-sparking tools and take measures to prevent electrostatic discharge.[4]

Do not eat, drink, or smoke in the handling area.[5]

4. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.[4]

Ensure adequate ventilation and remove all sources of ignition.[4]
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Wear the appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material such as sand, diatomite, or universal

binders.[1]

Collect the absorbed material into a suitable, closed container for disposal.[4]

Clean the spill area thoroughly.

Disposal Plan
Proper disposal of Methyl cis-10-heptadecenoate and its containers is essential to prevent

environmental contamination.

Chemical Disposal: Dispose of the chemical waste through a licensed and approved waste

disposal contractor.[5] Do not allow the product to enter drains, sewers, or waterways.[1][4]

Container Disposal: Handle empty containers as you would the product itself.[8] Do not

reuse empty containers. They should be disposed of through a licensed waste disposal

contractor.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key stages of safely handling Methyl cis-10-
heptadecenoate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl cis-10-heptadecenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b150077?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/26869m.pdf
https://www.tcichemicals.com/BE/en/sds/H0566_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL05928&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/cis-10-heptadecenoic-acid-methyl-ester-pd180521145470.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJmcWJteWtxeWpiMzhwdzl0ZTMwbnhwY2JlOWRyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV8yNjcyM18xNzMxLTkyLTZfSGVwdGFkZWNhbm9pYyBBY2lkIG1ldGh5bCBlc3Rlci5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpXzI2NzIzXzE3MzEtOTItNl9IZXB0YWRlY2Fub2ljJTIwQWNpZCUyMG1ldGh5bCUyMGVzdGVyLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--5b8baa6d99b39599dabd51780011f33a26133871/MetaSci_26723_1731-92-6_Heptadecanoic%20Acid%20methyl%20ester.pdf
https://www.agilent.com/cs/library/msds/FLPK-003M_NAEnglish.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2321433.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2321433.aspx
https://www.sigmaaldrich.com/US/en/sds/sial/00889
https://www.benchchem.com/product/b150077#personal-protective-equipment-for-handling-methyl-cis-10-heptadecenoate
https://www.benchchem.com/product/b150077#personal-protective-equipment-for-handling-methyl-cis-10-heptadecenoate
https://www.benchchem.com/product/b150077#personal-protective-equipment-for-handling-methyl-cis-10-heptadecenoate
https://www.benchchem.com/product/b150077#personal-protective-equipment-for-handling-methyl-cis-10-heptadecenoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150077?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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